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Compound of Interest

Compound Name: ZC0109

Cat. No.: B10857258

Following a comprehensive search of publicly available scientific literature and databases, no
specific information was found regarding the mechanism of action, experimental protocols, or
guantitative data for a compound designated as ZC0109.

Extensive searches for "ZC0109" in combination with terms such as "mechanism of action,"
"binding target,” "signaling pathway," and "experimental data" did not yield any relevant results.
This suggests that ZC0109 may be an internal development code for a compound that has not
been publicly disclosed or published in scientific literature.

While the initial search provided a brief mention of related compounds from AstraZeneca,
specifically ZM-374979 and ZD-4974, which are identified as NK1 receptor antagonists, no
direct link or mention of ZC0109 in connection to these or any other compound could be
established.

General information about the mechanism of action of Neurokinin-1 (NK1) receptor antagonists
is available. These agents function by competitively blocking the binding of substance P to the
NK1 receptor.[1][2] This action in the central nervous system, particularly in vomiting centers, is
effective in preventing both acute and delayed chemotherapy-induced nausea and vomiting
(CINV).[3]

However, without any specific data for ZC0109, it is not possible to provide the requested in-
depth technical guide, including quantitative data tables, detailed experimental protocols, and
visualizations of its specific signaling pathways or experimental workflows.
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Researchers, scientists, and drug development professionals seeking information on ZC0109
are advised to consult internal documentation or contact the originating institution if known, as
the information does not appear to be in the public domain.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem

Our mission is to be the trusted global source of
essential and advanced chemicals, empowering
scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd
Ontario, CA 91761, United States
Phone: (601) 213-4426

Email: info@benchchem.com
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